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Compound of Interest

Compound Name: O,N-Dimethylviridicatin

Cat. No.: B15065384 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
O,N-Dimethylviridicatin is a fungal alkaloid belonging to the quinolinone class of natural

products. As with many fungal metabolites, interest in O,N-Dimethylviridicatin and its analogs

is growing due to their potential biological activities, which may be relevant in drug discovery

and development. Accurate and reliable quantitative analysis is crucial for the study of this

compound, whether in the context of natural product isolation, synthetic chemistry, or

pharmacological testing. High-Performance Liquid Chromatography (HPLC) is a powerful and

widely used technique for the separation, identification, and quantification of such molecules.

This document provides a detailed application note and protocol for the HPLC analysis of O,N-
Dimethylviridicatin. The method is designed to be robust and suitable for routine analysis in a

research or quality control setting.

Physicochemical Properties of O,N-
Dimethylviridicatin
A thorough understanding of the analyte's properties is fundamental to developing a successful

HPLC method.
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Property Value

Molecular Formula C₁₇H₁₅NO₂[1]

Molecular Weight 265.31 g/mol [1]

Chemical Structure
A quinolinone core with N-methyl and O-methyl

substitutions.

Polarity

Expected to be a relatively nonpolar molecule

due to its aromatic rings and lack of highly polar

functional groups.

UV-Vis Absorption

As a quinolinone alkaloid, it is expected to have

strong UV absorbance. Based on similar

structures, maximal absorbance wavelengths

(λmax) are anticipated in the range of 220-260

nm and potentially a secondary peak around

350 nm.

Recommended HPLC Method
Based on the chemical properties of O,N-Dimethylviridicatin, a reversed-phase HPLC method

using a C18 stationary phase is recommended. This approach is well-suited for the separation

of nonpolar to moderately polar aromatic compounds.

Chromatographic Conditions
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Parameter Recommended Setting

HPLC System
A standard HPLC system with a UV-Vis or Diode

Array Detector (DAD).

Column
C18 reversed-phase column (e.g., 4.6 x 150

mm, 5 µm particle size).

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Gradient Elution See Table 2 for a typical gradient program.

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Injection Volume 10 µL

Detection Wavelength

254 nm (primary); DAD can be used to monitor

a wider range (e.g., 200-400 nm) for method

development and peak purity analysis.

Table 2: Gradient Elution Program
Time (minutes) % Mobile Phase A % Mobile Phase B

0.0 60 40

15.0 10 90

20.0 10 90

20.1 60 40

25.0 60 40

Experimental Protocols
Standard Solution Preparation

Stock Standard Solution (1 mg/mL): Accurately weigh approximately 10 mg of O,N-
Dimethylviridicatin reference standard and dissolve it in 10 mL of methanol or acetonitrile
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in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase (initial conditions: 60% Water with 0.1% Formic Acid,

40% Acetonitrile with 0.1% Formic Acid) to achieve concentrations ranging from 1 µg/mL to

100 µg/mL. These will be used to construct a calibration curve.

Sample Preparation
The appropriate sample preparation method will depend on the matrix from which O,N-
Dimethylviridicatin is being analyzed (e.g., fungal extract, reaction mixture, biological fluid). A

general protocol for a solid sample is provided below.

Extraction: Accurately weigh the sample and extract it with a suitable organic solvent such as

methanol or ethyl acetate. Sonication or vortexing can be used to improve extraction

efficiency.

Filtration: Filter the extract through a 0.45 µm syringe filter to remove any particulate matter.

Dilution: Dilute the filtered extract with the mobile phase to a concentration that falls within

the linear range of the calibration curve.

HPLC Analysis
Equilibrate the HPLC system with the initial mobile phase composition for at least 30 minutes

or until a stable baseline is achieved.

Inject the prepared standard solutions in ascending order of concentration, followed by the

sample solutions.

Record the chromatograms and integrate the peak corresponding to O,N-
Dimethylviridicatin.

Quantification
Calibration Curve: Plot the peak area of the O,N-Dimethylviridicatin standard solutions

against their corresponding concentrations. Perform a linear regression analysis to obtain
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the equation of the line (y = mx + c) and the correlation coefficient (R²). An R² value > 0.999

is generally considered acceptable.

Sample Concentration: Use the equation from the calibration curve to calculate the

concentration of O,N-Dimethylviridicatin in the injected sample solutions.

Original Sample Concentration: Account for any dilution factors used during sample

preparation to determine the concentration of O,N-Dimethylviridicatin in the original

sample.

Method Validation Parameters (Hypothetical Data)
For a robust and reliable method, validation should be performed according to ICH guidelines.

The following table presents hypothetical but typical quantitative data for the proposed HPLC

method.

Parameter Result

Linearity (Concentration Range) 1 - 100 µg/mL

Correlation Coefficient (R²) > 0.9995

Limit of Detection (LOD) 0.1 µg/mL

Limit of Quantification (LOQ) 0.5 µg/mL

Precision (%RSD for peak area) < 2%

Accuracy (Recovery %) 98 - 102%

Retention Time
~12.5 min (dependent on specific column and

system)

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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